Cas no 2137531-07-6 (1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl-)

• Product Name: 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl-
• CAS No: 2137531-07-6
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5297200
• Update Time: 2025-06-08

1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl-

• Inchi： 1S/C12H21NO/c1-9-6-10(2)8-12(7-9)11(14)4-5-13(12)3/h9-10H,4-8H2,1-3H3
• InChI Key： SIUNZHZAXWDVOE-UHFFFAOYSA-N
• SMILES： N1(C)C2(CC(C)CC(C)C2)C(=O)CC1

Additional information on 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl-

Introduction to 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- (CAS No. 2137531-07-6)

1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- (CAS No. 2137531-07-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The specific structure of 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- makes it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and materials.

The chemical structure of 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- consists of a spirocyclic framework with a nitrogen atom at the spiro center and three methyl groups attached at specific positions. This arrangement imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications. The presence of the nitrogen atom in the spirocyclic ring allows for the formation of various functional groups and derivatives, which can be tailored for specific purposes.

In recent years, there has been a growing interest in the synthesis and characterization of spirocyclic compounds due to their potential biological activities and therapeutic applications. Research has shown that compounds with spirocyclic structures often exhibit enhanced pharmacokinetic properties, such as improved solubility, stability, and bioavailability. These properties make them attractive candidates for drug discovery and development.

1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- has been studied for its potential as a scaffold in the design of new drugs. One notable area of research is its use in the development of central nervous system (CNS) agents. The unique structural features of this compound allow it to cross the blood-brain barrier more effectively than many other molecules, making it a promising candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its potential in CNS drug development, 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- has also shown promise in other therapeutic areas. For example, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. Additionally, preliminary research suggests that this compound may have antitumor properties by inhibiting the growth and proliferation of cancer cells.

The synthesis of 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- has been optimized using modern synthetic techniques to ensure high yields and purity. Various methods have been developed to synthesize this compound efficiently, including transition-metal-catalyzed reactions and multistep synthetic routes. These methods have enabled researchers to produce sufficient quantities of the compound for detailed studies and potential commercial applications.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl-. These techniques provide detailed information about the purity and structural integrity of the compound, which is crucial for ensuring its suitability for further research and development.

The safety profile of 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- has also been evaluated through various toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 1-Azaspiro[4.5]decan-4-one, 1,7,9-trimethyl- (CAS No. 2137531-07-6) is a promising compound with a wide range of potential applications in both academic research and industrial settings. Its unique structural features and biological activities make it an attractive candidate for drug discovery and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will be uncovered.